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Compound of Interest

Compound Name: Tetraconazole

Cat. No.: B1682234

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Fungicide Environmental Profiles with Supporting Experimental Data

The escalating need for sustainable agricultural practices has intensified the scrutiny of the
environmental footprint of crop protection agents. This guide provides a comprehensive
comparison of the environmental impact of the triazole fungicide Tetraconazole against a
selection of newer generation fungicides, including Quinone outside inhibitors (Qols) and
Succinate Dehydrogenase Inhibitors (SDHIS). By presenting quantitative data on aquatic
toxicity, soil persistence, and effects on non-target organisms, this document aims to equip
researchers and professionals with the necessary information to make informed decisions in
the development and application of fungicides.

Quantitative Environmental Impact Data

The following tables summarize the key environmental impact parameters for Tetraconazole
and a selection of newer fungicides. Data has been compiled from various ecotoxicological
studies and regulatory assessments.

Table 1: Aquatic Toxicity
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o Chemical Test . Value
Fungicide . Endpoint Reference
Class Organism (mglL)
Oncorhynchu
Tetraconazol Triazole s mykiss
_ 96h LC50 3.85->5.2 [1]
e (DMI) (Rainbow
Trout)
Daphnia
magna 48h EC50 0.01235 [2]
(Water Flea)
Lemna gibba
7d EC50 0.52 [3]
(Duckweed)
Pseudokirchn
eriella
subcapitata 72h EbC50 0.27 [3]
(Green
Algae)
Oncorhynchu
) Strobilurin s mykiss
Azoxystrobin i 96h LC50 0.47 [4]
(Qol) (Rainbow
Trout)
Daphnia
magna 48h EC50 0.28 [4]
(Water Flea)
Navicula
pelliculosa 72h ErC50 0.36 [4]
(Diatom)
Oncorhynchu
Triazole s mykiss
Tebuconazole i 96h LC50 4.4 [5]
(DMI) (Rainbow
Trout)
Daphnia 48h EC50 8.7 [5]
magna
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(Water Flea)

Scenedesmu
s subspicatus
72h ErC50 1.2 [5]
(Green
Algae)
Oncorhynchu
] Carboxamide s mykiss
Boscalid ] 96h LC50 2.7 [1]
(SDHI) (Rainbow
Trout)
Daphnia
magna 48h EC50 5.3 [1]
(Water Flea)
Pseudokirchn
eriella
subcapitata 72h ErC50 3.75 [1]
(Green
Algae)
Oncorhynchu
Pyrazole- )
_ s mykiss
Fluxapyroxad  carboxamide i 96h LC50 0.546 [6]
(Rainbow
(SDHI)
Trout)
Daphnia
magna 48h EC50 6.96 [6]
(Water Flea)
Pseudokirchn
eriella
subcapitata 72h ErC50 0.74 [6]
(Green
Algae)
Oncorhynchu
Pyraclostrobi Strobilurin s mykiss
_ 96h LC50 0.00616
n (Qol) (Rainbow
Trout)
© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.epa.gov/pesticide-science-and-assessing-pesticide-risks/pesticide-cumulative-risk-assessment-framework
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/86.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/86.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/86.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2002.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2002.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2002.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Daphnia
magna
(Water Flea)

48h EC50

0.016

Raphidocelis
subcapitata
(Green

Algae)

72h ErC50 >1

Table 2: Soil Persistence

Soil Half-life (DT50)

Fungicide Chemical Class . Reference
in days
Tetraconazole Triazole (DMI) 67 - >1688 [718]
Azoxystrobin Strobilurin (Qol) 72 -164 [9]
] 192.5 (photolysis),
Tebuconazole Triazole (DMI) ) [2]
>730 (aerobic)
Boscalid Carboxamide (SDHI) 196 - 312 [10]
Pyrazole-carboxamide
Fluxapyroxad 157.6 - 1000 [11][12]
(SDHI)
Pyraclostrobin Strobilurin (Qol) 13.1-89 [12][13][14]
Table 3: Effects on Non-Target Organisms
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. Chemical .
Fungicide Organism Effect Reference
Class
Shift in microbial
community
) structure,
. Soil s
Tetraconazole Triazole (DMI) ) ) inhibition of [81[12]
microorganisms _ )
microbial
biomass and
respiration.[8][12]
Azoxystrobin Strobilurin (Qol) Earthworms Moderately toxic.  [4]
Bees Moderately toxic.  [4]
Decrease in
) Saoll microbial
Tebuconazole Triazole (DMI) , _ _ [15]
microorganisms biomass and
activity.
) Carboxamide ] o
Boscalid Birds Low toxicity. [1]
(SDHI)
Bees Low toxicity. [1]
Pyrazole-
Fluxapyroxad carboxamide Birds Low toxicity. [6]
(SDHI)
Bees Low toxicity. [6]
Highly toxic,
) o . LC50 values
Pyraclostrobin Strobilurin (Qol) Amphibian larvae [16]

ranging from 5-
18 pg/L.

Experimental Protocols

The environmental impact data presented in this guide are derived from standardized

laboratory and field studies. The methodologies for two key experimental assessments are

detailed below.
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Aquatic Toxicity Testing (based on OECD Guideline 203)

The acute toxicity of fungicides to fish is typically determined using the OECD Guideline 203,
"Fish, Acute Toxicity Test".

o Test Organism: A recommended fish species, such as Rainbow Trout (Oncorhynchus
mykiss), is exposed to the test substance.

e Procedure: The fish are exposed to a range of concentrations of the fungicide in water for a
96-hour period.[11][17] The test can be static (no renewal of the test solution), semi-static
(renewal at regular intervals), or flow-through (continuous renewal).

o Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.

o Endpoint: The primary endpoint is the LC50 (Lethal Concentration 50%), which is the
concentration of the fungicide that is lethal to 50% of the test organisms within the 96-hour
exposure period.[17]

Soil Persistence Study (based on OECD Guideline 307)

The persistence of a fungicide in the soil is evaluated through soil degradation studies, often
following the OECD Guideline 307, "Aerobic and Anaerobic Transformation in Soil".

o Test System: Soil samples are treated with the fungicide and incubated under controlled
laboratory conditions in the dark.[7][18] Both aerobic (with oxygen) and anaerobic (without
oxygen) conditions are typically tested.

e Procedure: The concentration of the fungicide in the soil is measured at various time
intervals over a period of up to 120 days.[3]

e Analysis: The rate of degradation of the parent compound and the formation and decline of
major transformation products are determined.

e Endpoint: The primary endpoint is the DT50 (Dissipation Time 50%), which represents the
time it takes for 50% of the initial fungicide concentration to dissipate from the soil.

Signaling Pathways and Experimental Workflows
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To visualize the mechanisms of action and the assessment process, the following diagrams are
provided in the DOT language for Graphviz.

Hazard Identification Exposure Assessment
(Toxicity Profile) (Environmental Fate)

Effects Characterization Exposure Characterization
(Dose-Response) (Predicted Environmental Concentration)

Risk Characterizatign

Risk Estimation
(Risk Quotient = Exposure / Toxicity)

Regulatory Decision
(e.g., Registration, Restrictions)

Click to download full resolution via product page

Caption: Environmental Risk Assessment Workflow for Pesticides.
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Caption: Simplified modes of action for DMI, Qol, and SDHI fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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